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Compound of Interest

Compound Name: 3-Chloropropanal

Cat. No.: B096773

Disclaimer: Specific toxicological and safety data for 3-Chloropropanal (CAS No. 19434-65-2)
is limited in publicly available literature. This guide is compiled based on its known chemical
structure, data from structurally analogous compounds, and the general hazards associated
with its functional groups (aliphatic aldehyde and chlorinated hydrocarbon). All procedures
should be conducted by trained personnel in a controlled laboratory setting following a
thorough, site-specific risk assessment.

Chemical and Physical Properties

3-Chloropropanal is a reactive organic compound combining the functional characteristics of
an aldehyde and a halogenated alkane. These features suggest a high potential for both
chemical reactivity and biological toxicity.
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Property Value Source(s)

CAS Number 19434-65-2 [1112]

Molecular Formula CsHsCIO [1][2]

Molecular Weight 92.52 g/mol [11[2]
3-Chloropropionaldehyde, -

Synonyms Chloroperi:naIdehyd):a : iz

Physical State Liquid (Assumed) [3]

Inert atmosphere, store in
Storage Temperature [3]
freezer, under -20°C

Hazard Identification and Classification

While comprehensive experimental data is not available, a hazard profile can be inferred from
available safety data sheets and the known risks of related chemical classes.[1] The compound
is classified as a flammable liquid that causes skin and eye irritation.[3]
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Hazard Class

GHS Classification
(Inferred/Reported)

Notes

Flammability

Flammable Ligquid (Category
2/3)

Based on data for related
short-chain aldehydes and
acetals.[4][5] Vapors may form

explosive mixtures with air.[5]

Acute Toxicity (Oral, Dermal,

Inhalation)

Category 2/3 (Assumed High
Toxicity)

Chlorinated hydrocarbons and
reactive aldehydes can be
highly toxic.[6][7][8] Inhalation
of aldehydes can cause
respiratory tract irritation and
may lead to pulmonary edema.
[5][9] Chlorinated
hydrocarbons are well-
absorbed through the skin.[10]

Skin Corrosion/Irritation

Category 2: Causes skin

irritation

Reported classification.[3]
Aldehydes and chlorinated
compounds are known skin
irritants.[7][11]

Serious Eye Damage/Irritation

Category 2: Causes serious

eye irritation

Reported classification.[3]
Aldehydes are potent eye
irritants.[7] The related
compound, 3-
chloropropionaldehyde diethyl
acetal, is a strong eye irritant.
[11]

Respiratory Sensitization

Potential Sensitizer

Aldehydes are known to cause

sensitization.[7]

Germ Cell Mutagenicity

Suspected Mutagen

Aldehydes are reactive
electrophiles that can form
adducts with DNA.[7][12]

Carcinogenicity

Suspected Carcinogen

Formaldehyde and
acetaldehyde are classified as

human carcinogens.[12] Some
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chlorinated hydrocarbons are
also carcinogenic.[13][14] The
related compound 3-chloro-
1,2-propanediol is a known

carcinogen in California.[15]

Single Exposure: May cause
respiratory irritation.[4][9]

e . ) Repeated Exposure:
Specific Target Organ Toxicity Potential for Target Organ

Chlorinated hydrocarbons can
(STOT) Damage

cause damage to the liver,
kidneys, and central nervous
system.[6][13][14]

Potential Health Effects and Toxicology

The toxicity of 3-Chloropropanal is attributed to its two functional groups:
» Aldehyde Group: Aldehydes are highly reactive and can readily interact with biological
macromolecules. They are known irritants of the skin, eyes, and respiratory tract.[7][9]

Inhalation can cause airway constriction and breathing difficulties.[7] Chronic exposure to
certain aldehydes is linked to cancer.[12][16]

o Chlorinated Hydrocarbon Moiety: These compounds are generally neurotoxic, interfering with
nerve impulse transmission.[6][10] They are typically well-absorbed through the skin and
gastrointestinal tract and tend to accumulate in fatty tissues.[10] Chronic exposure can lead
to significant liver and kidney damage.[13][14]

Acute Exposure Symptoms:

 Inhalation: Severe irritation of the nose, throat, and lungs, potentially causing coughing,
shortness of breath, and delayed pulmonary edema.[5]

o Skin Contact: Irritation, redness, and pain.[4] Prolonged contact may lead to chemical burns.

o Eye Contact: Severe irritation, pain, and potential for serious eye damage.[5]
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» Ingestion: Nausea, vomiting, and gastrointestinal irritation.[5] May cause systemic effects
including confusion, tremors, and respiratory depression.[6]

Chronic Exposure Risks:

e Prolonged or repeated exposure may lead to dermatitis, respiratory sensitization, and
potential damage to the liver, kidneys, and central nervous system.[6][7][14]

e Based on data from analogous compounds, 3-Chloropropanal should be handled as a
suspected carcinogen and mutagen.[17][18]

Experimental Protocols: Safe Handling and Storage
Engineering Controls

e Chemical Fume Hood: All manipulations of 3-Chloropropanal, including weighing,
transferring, and use in reactions, must be performed in a certified chemical fume hood with
a face velocity of at least 100 feet per minute (0.5 m/s).[19][20]

o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.

o Emergency Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[21]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory for handling this compound.
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PPE Category Specification

) Chemical splash goggles and a full-face shield
Eye and Face Protection
are mandatory.[7]

Wear chemically resistant gloves. Butyl rubber
) or nitrile are recommended for aldehydes.[7]
Hand Protection o )
Double-gloving is advised for neat transfers.

Check glove manufacturer's compatibility data.

A flame-retardant lab coat must be worn and
] fully fastened. A chemical-resistant apron should
Body Protection
be worn over the lab coat for transfers of

significant quantities.

Not typically required if all work is conducted

within a certified fume hood. For emergencies or
Respiratory Protection situations with potential for exposure outside a

fume hood, a NIOSH-approved respirator with

organic vapor cartridges is necessary.[7]

Handling Protocol

o Preparation: Designate a specific area within the fume hood for the procedure. Cover the
work surface with disposable absorbent bench paper.

o Pre-Transfer: Assemble all necessary equipment (glassware, syringes, spatulas, waste
containers) inside the fume hood before retrieving the chemical.

o Transfer: Use spark-proof tools and ground/bond containers during transfer to prevent static
discharge.[5] Transfer the liquid using a calibrated pipette or syringe. All transfers should be
performed over a secondary containment tray.

o Post-Handling: Decontaminate all surfaces and equipment with an appropriate solvent (e.g.,
ethanol), followed by soap and water. Wipe down the exterior of the primary container before
returning it to storage.
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o Waste Disposal: Dispose of all contaminated disposables (gloves, bench paper, pipette tips)
in a dedicated, sealed, and clearly labeled hazardous waste container.

Storage Protocol

o Conditions: Store in a cool, dry, well-ventilated, and locked area away from heat, sparks, and
open flames.[21][22] The container should be kept tightly closed.[22] Storing under an inert
atmosphere (e.g., nitrogen or argon) in a freezer at or below -20°C is recommended to
maintain purity and prevent degradation or polymerization.[3][23]

e Incompatible Materials: Segregate from strong oxidizing agents, strong acids, strong bases,
and reactive metals.[21] Aldehydes can undergo violent polymerization with strong acids or
trace metals.[23]

o Container: Use the original supplier container whenever possible. If transferring to a new
container, ensure it is properly labeled with the full chemical name and all relevant hazard
warnings.

Emergency Procedures
Spill Response

e Minor Spill (inside fume hood):
o Alert personnel in the immediate area.

o Absorb the spill with a chemical absorbent pad or inert material (e.g., vermiculite, sand).
Do not use combustible materials like paper towels as the primary absorbent.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
hazardous waste container.

o Decontaminate the area with an appropriate solvent, followed by soap and water.
e Major Spill or Spill Outside Fume Hood:
o Evacuate the immediate area and alert others. Restrict access.

o If the substance is flammable, turn off all ignition sources.[24]
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o Contact the institution's Environmental Health & Safety (EHS) department immediately.

o Do not attempt to clean up the spill without appropriate respiratory protection and training.
[24]

Fire Response

o Extinguishing Media: Use dry chemical, COz, alcohol-resistant foam, or water spray.[25]

 Firefighting Procedures:

[¢]

Fight the fire from a position where you have a clear escape route.

[¢]

Wear full protective clothing and a self-contained breathing apparatus (SCBA).[21]

[e]

Use water spray to cool fire-exposed containers to prevent them from rupturing.[21]

o

Be aware that combustion may produce toxic and corrosive gases, including hydrogen
chloride and carbon monoxide.[21][26]

First Aid Measures

Immediate medical attention is required for all exposures.
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Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek

immediate medical attention.[25][27]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing all contaminated clothing and shoes.

[28] Seek immediate medical attention.[29]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes at an eyewash station,
holding eyelids open.[7][22] Seek immediate
medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water.[22]
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[23]

Visualized Workflows
Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Chloropropanal.
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Emergency Response Logic

Caption: Decision-making workflow for emergencies involving 3-Chloropropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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